2-(2-Azido-1,1-difluoro-ethyl)-6-methyl-pyridine

• Molecular Formula: C8H8F2N4
• Molecular Weight: 198.17 g/mol
• IUPAC Name: 2-(2-azido-1,1-difluoroethyl)-6-methylpyridine
• InChI: InChI=1S/C8H8F2N4/c1-6-3-2-4-7(13-6)8(9,10)5-12-14-11/h2-4H,5H2,1H3
• InChI Key: GHWVRDYFNIGPCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(CN=[N+]=[N-])(F)F

Description

2-(2-Azido-1,1-difluoro-ethyl)-6-methyl-pyridine is a useful research compound. Its molecular formula is C8H8F2N4 and its molecular weight is 198.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonic acid 2,2-difluoro-2-(6-methyl-pyridin-2-yl)-ethyl ester (900 mg, 3.83 mmol), as prepared in the preceding step, was dissolved in DMSO (2 mL). To this solution was added sodium azide (498 mg, 7.65 mmol) and the reaction mixture was heated at 180° C. under microwave irradiation for 1 hour. The reaction mixture was partitioned between water and ethyl acetate. The combined ethyl acetate extracts were dried over Na2SO4 and concentrated to afford a brown residue (700 mg, 92%). 1H NMR (CDCl3) δ 7.73 (t, J=7.82 Hz, 1H), 7.52 (d, J=7.76 Hz, 1H), 7.26 (d, J=7.79 Hz, 1H), 4.02 (t, J=13.23 Hz, 2H), 2.50 (s, 3H).